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Compound of Interest

Compound Name: Antibacterial agent 227

Cat. No.: B7738863 Get Quote

Technical Guide: Physicochemical Properties of
Antibacterial Agent 227
Introduction
Antibacterial agent 227, also identified as Compound 29, is an inhibitor of seryl-tRNA

synthetase (SerRS). It has demonstrated efficacy in suppressing the growth of both planktonic

and biofilm-cultured Staphylococcus aureus. This technical guide aims to provide a

comprehensive overview of the available data regarding the solubility and stability of this

compound, which is crucial for its handling, formulation, and development as a potential

therapeutic agent.

Compound Information
Property Value

Compound Name Antibacterial agent 227 (Compd 29)

Mechanism of Action Seryl-tRNA synthetase (SerRS) inhibitor

CAS Number 301304-67-6

Molecular Formula C₁₂H₁₃N₅O₃

Molecular Weight 275.26 g/mol
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Solubility Profile
Detailed quantitative solubility data for Antibacterial agent 227 in various solvents is not

extensively available in the public domain. However, information from chemical suppliers

suggests its suitability for in vivo studies, for which common formulation solvents are used. The

following table summarizes the available qualitative information and provides guidance on

solvent selection for experimental purposes.

Solvent Solubility Data Recommended Usage

DMSO (Dimethyl Sulfoxide)
Soluble. Often used for

creating stock solutions.

Primary solvent for initial

dissolution and preparation of

concentrated stock solutions.

PEG300 (Polyethylene glycol

300)

Used as a co-solvent in in vivo

formulations.

Can be used in combination

with DMSO and other

excipients to improve aqueous

solubility and formulation

stability.

Tween 80 (Polysorbate 80)
Employed as a surfactant and

emulsifier in formulations.

Recommended for inclusion in

aqueous formulations to

enhance solubility and prevent

precipitation.

Saline Likely has low direct solubility.

Used as the final diluent for in

vivo administration after the

compound is first dissolved in

organic co-solvents.

Ethanol No specific data available.

May be a suitable solvent, but

empirical determination of

solubility is required.

Water

No specific data available, but

expected to be poorly soluble

based on formulation

suggestions.

Direct dissolution in aqueous

buffers is likely to be limited.

Solubilizing agents are

recommended.
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Experimental Workflow for Solubility Determination:

The following workflow is a standard protocol for determining the solubility of a compound like

Antibacterial agent 227.

Prepare Stock Solution Aliquot into Vials Store at Different Conditions
(-20°C, 4°C, RT, etc.)

Analyze at Time Points
(T=0, T=24h, etc.)

Sampling Quantify Remaining Compound
(e.g., HPLC) Assess Stability Profile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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